Cas no 1371615-56-3 (Atorvastatin N-(3,5-Dihydroxy-7-heptanoic Acid)amide Sodium Salt)

• Product Name: Atorvastatin N-(3,5-Dihydroxy-7-heptanoic Acid)amide Sodium Salt
• CAS No: 1371615-56-3
• MF: C₄₀H₄₇FN₃NaO₈
• MW: 739.804665803909
• CID: 4557090
• PubChem ID: 165723790
• Update Time: 2025-10-22

Atorvastatin N-(3,5-Dihydroxy-7-heptanoic Acid)amide Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Atorvastatin N-(3,5-Dihydroxy-7-heptanoic Acid)amide Sodium Salt
• Atorvastatin Impurity F(Sodium salt)
• sodium (3R,5R)-7-[(3R,5R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-(propan-2-yl)-1H-pyrrol-1-yl]-3,5-dihydroxyheptanamido]-3,5-dihydroxyheptanoate
• Sodium (3R,5R)-7-((3R,5R)-7-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5-dihydroxyheptanamido)-3,5-dihydroxyheptanoate
• EN300-7431490
• 1371615-56-3
• Atorvastatin IMpurity F
• (3R,5R)-7-[[(3R,5R)-7-[2-(4-Fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrol-1-yl]-3,5-dihydroxy-1-oxoheptyl]amino]-3,5-dihydroxyheptanoic Acid Sodium Salt (1:1)

• Inchi： 1S/C40H48FN3O8.Na/c1-25(2)38-37(40(52)43-29-11-7-4-8-12-29)36(26-9-5-3-6-10-26)39(27-13-15-28(41)16-14-27)44(38)20-18-31(46)22-32(47)23-34(49)42-19-17-30(45)21-33(48)24-35(50)51;/h3-16,25,30-33,45-48H,17-24H2,1-2H3,(H,42,49)(H,43,52)(H,50,51);/q;+1/p-1/t30-,31-,32-,33-;/m1./s1
• InChI Key： OHFKZDUXUWJNCG-ZNOPIPGTSA-M
• SMILES： [Na+].FC1C=CC(=CC=1)C1=C(C2C=CC=CC=2)C(C(NC2C=CC=CC=2)=O)=C(C(C)C)N1CC[C@H](C[C@H](CC(NCC[C@H](C[C@H](CC(=O)[O-])O)O)=O)O)O

Computed Properties

• Exact Mass: 739.32448791g/mol
• Monoisotopic Mass: 739.32448791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 53
• Rotatable Bond Count: 19
• Complexity: 1100
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 184Ų

Additional information on Atorvastatin N-(3,5-Dihydroxy-7-heptanoic Acid)amide Sodium Salt

Atorvastatin N-(3,5-Dihydroxy-7-heptanoic Acid)amide Sodium Salt and Its Significance in Modern Medicinal Chemistry

Atorvastatin N-(3,5-Dihydroxy-7-heptanoic Acid)amide Sodium Salt, with the CAS number 1371615-56-3, represents a significant advancement in the field of medicinal chemistry. This compound is a derivative of atorvastatin, a well-known statin used for lowering cholesterol levels. The sodium salt form enhances its solubility and bioavailability, making it a promising candidate for therapeutic applications.

The structure of Atorvastatin N-(3,5-Dihydroxy-7-heptanoic Acid)amide Sodium Salt incorporates a heptanoic acid moiety, which contributes to its unique pharmacological properties. This modification not only improves the compound's pharmacokinetic profile but also expands its potential therapeutic uses. The sodium salt form further enhances its stability and solubility, making it more suitable for formulation into various pharmaceutical products.

In recent years, there has been growing interest in the development of novel statins that offer improved efficacy and reduced side effects. Atorvastatin N-(3,5-Dihydroxy-7-heptanoic Acid)amide Sodium Salt has emerged as a promising candidate in this regard. Studies have shown that this compound exhibits potent HMG-CoA reductase inhibition, similar to atorvastatin, but with additional benefits due to its modified structure.

The pharmacological activity of Atorvastatin N-(3,5-Dihydroxy-7-heptanoic Acid)amide Sodium Salt is primarily attributed to its ability to inhibit the enzyme 3-hydroxy-3-methylglutaryl coenzyme A (HMG-CoA) reductase. This enzyme is crucial in the biosynthesis of cholesterol, and its inhibition leads to a significant reduction in blood cholesterol levels. The addition of the heptanoic acid moiety enhances the compound's binding affinity to the enzyme, thereby increasing its efficacy.

Recent research has also highlighted the potential of Atorvastatin N-(3,5-Dihydroxy-7-heptanoic Acid)amide Sodium Salt in addressing metabolic syndrome. Metabolic syndrome is a cluster of conditions that increase the risk of heart disease, stroke, and diabetes. Studies have demonstrated that this compound can improve lipid profiles, reduce inflammation, and enhance insulin sensitivity. These effects make it a valuable therapeutic agent for patients with metabolic syndrome.

The development of Atorvastatin N-(3,5-Dihydroxy-7-heptanoic Acid)amide Sodium Salt also underscores the importance of structural modifications in drug design. By incorporating specific functional groups into the molecule, researchers can optimize its pharmacological properties. This approach not only improves the efficacy of the drug but also reduces the likelihood of side effects.

In clinical trials, Atorvastatin N-(3,5-Dihydroxy-7-heptanoic Acid)amide Sodium Salt has shown promising results in lowering LDL cholesterol levels and improving overall cardiovascular health. The compound's ability to enhance HDL cholesterol levels while reducing triglycerides further highlights its potential as a therapeutic agent. These findings are particularly significant given the high prevalence of hypercholesterolemia and cardiovascular diseases worldwide.

The solubility-enhancing properties of the sodium salt form have also been a key focus of research. Poor solubility is a major challenge in drug development, as it can limit bioavailability and therapeutic efficacy. By converting Atorvastatin N-(3,5-Dihydroxy-7-heptanoic Acid)amide into its sodium salt form, researchers have overcome this limitation. This improvement has opened up new possibilities for formulation development and administration routes.

The future prospects of Atorvastatin N-(3,5-Dihydroxy-7-heptanoic Acid)amide Sodium Salt are promising. Ongoing research is exploring its potential use in treating other conditions beyond hypercholesterolemia. For instance, studies have suggested that this compound may have anti-inflammatory and antioxidant properties. These effects could make it useful in managing conditions such as rheumatoid arthritis and neurodegenerative diseases.

The synthesis and characterization of Atorvastatin N-(3,5-Dihydroxy-7-heptanoic Acid)amide Sodium Salt have also contributed to advancements in synthetic chemistry. The development of efficient synthetic routes has enabled large-scale production of this compound for clinical trials and commercial use. These advancements are crucial for ensuring that patients have access to innovative therapies that improve their health outcomes.

In conclusion, Atorvastatin N-(3,5-Dihydroxy-7-heptanoic Acid)amide Sodium Salt represents a significant advancement in medicinal chemistry. Its unique structure and enhanced pharmacological properties make it a promising candidate for treating hypercholesterolemia and other metabolic disorders. The ongoing research into this compound highlights its potential as a therapeutic agent and underscores the importance of structural modifications in drug design.